Cas no 64981-11-9 (4-Amino-2,6-dichloro-3-methylphenol)

• Product Name: 4-Amino-2,6-dichloro-3-methylphenol
• CAS No: 64981-11-9
• MF: C₇H₇Cl₂NO
• MW: 192.042579889297
• MDL: MFCD00089434
• CID: 4103680
• PubChem ID: 12039354
• Update Time: 2025-05-26

4-Amino-2,6-dichloro-3-methylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-amino-2,6-dichloro-3-methyl-
• SCHEMBL6065571
• 64981-11-9
• DB-138195
• UKDFVSCRHPFVOI-UHFFFAOYSA-N
• 4-amino-2,6-dichloro-3-methylphenol
• 2,6-Dichloro-4-amino-m-cresol
• 4-Amino-2,6-dichloro-3-methylphenol

• MDL： MFCD00089434
• Inchi： 1S/C7H7Cl2NO/c1-3-5(10)2-4(8)7(11)6(3)9/h2,11H,10H2,1H3
• InChI Key： UKDFVSCRHPFVOI-UHFFFAOYSA-N
• SMILES： C1(O)=C(Cl)C=C(N)C(C)=C1Cl

Computed Properties

• Exact Mass: 190.9904692Da
• Monoisotopic Mass: 190.9904692Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.3Ų

Additional information on 4-Amino-2,6-dichloro-3-methylphenol

Phenol, 4-amino-2,6-dichloro-3-methyl- (CAS No. 64981-11-9): A Comprehensive Overview of Its Applications and Recent Research Findings

Phenol, 4-amino-2,6-dichloro-3-methyl-, identified by its Chemical Abstracts Service (CAS) number CAS No. 64981-11-9, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its versatile applications and potential in various chemical syntheses. The presence of both amino and chloro substituents, along with a methyl group, makes it a valuable intermediate in the development of complex molecules.

The molecular structure of Phenol, 4-amino-2,6-dichloro-3-methyl- consists of a benzene ring substituted with an amino group at the fourth position, chloro groups at the second and sixth positions, and a methyl group at the third position. This specific arrangement imparts unique reactivity and functional properties to the compound, making it useful in a wide range of chemical reactions. The amino group can participate in nucleophilic substitution reactions, while the chloro groups can undergo various transformations such as nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

In recent years, Phenol, 4-amino-2,6-dichloro-3-methyl- has been extensively studied for its potential applications in pharmaceuticals. Its structural framework is conducive to the synthesis of biologically active molecules. For instance, researchers have explored its use as a precursor in the development of novel antimicrobial agents. The combination of amino and chloro functionalities allows for the introduction of additional pharmacophores, enhancing the compound's efficacy against various pathogens.

Moreover, the compound has shown promise in the field of materials science. The presence of electron-withdrawing chloro groups and electron-donating amino groups makes it a suitable candidate for designing organic semiconductors and conductive polymers. These materials are crucial for applications in electronic devices such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). Recent studies have demonstrated that derivatives of Phenol, 4-amino-2,6-dichloro-3-methyl- exhibit excellent charge transport properties, making them attractive for next-generation electronic technologies.

The synthesis of Phenol, 4-amino-2,6-dichloro-3-methyl- involves multi-step organic transformations that highlight its synthetic utility. One common synthetic route involves the chlorination of an amino-substituted benzene derivative followed by selective methylation. Advanced catalytic methods have also been employed to improve yield and selectivity in these reactions. The growing interest in green chemistry has prompted researchers to explore more sustainable synthetic pathways for this compound, reducing waste and minimizing environmental impact.

In addition to its pharmaceutical and materials science applications, Phenol, 4-amino-2,6-dichloro-3-methyl- has found utility in agrochemical research. Its structural features make it a valuable building block for synthesizing herbicides and pesticides. The ability to modify its functional groups allows chemists to tailor the compound's properties for specific agricultural needs. Recent studies have focused on developing environmentally friendly agrochemicals derived from this compound, addressing concerns about traditional chemical-intensive farming practices.

The analytical characterization of Phenol, 4-amino-2,6-dichloro-3-methyl- is another area of active research. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used to determine its molecular structure and confirm its identity. These analytical methods are essential for ensuring the purity and consistency of the compound in various applications.

The future prospects for Phenol, 4-amino-2,6-dichloro-3-methyl- are promising. Ongoing research aims to uncover new synthetic strategies and expand its range of applications. Collaborative efforts between academia and industry are expected to drive innovation in this field. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in advancing scientific knowledge and technological development.